Cas no 2137627-21-3 (3-[(tert-butoxycarbonylamino)methyl]-2,2-difluoro-cyclopropanecarboxylic acid)
3-[(tert-Butoxycarbonylamino)methyl]-2,2-difluoro-cyclopropanecarboxylic acid is a specialized cyclopropane derivative featuring both a Boc-protected amino group and a difluorinated cyclopropane ring. The tert-butoxycarbonyl (Boc) group provides stability and selective deprotection capabilities, making it valuable in peptide synthesis and medicinal chemistry applications. The 2,2-difluoro substitution enhances the compound's conformational rigidity and metabolic stability, which is advantageous in drug design. Its carboxylic acid functionality allows for further derivatization, enabling integration into larger molecular frameworks. This compound is particularly useful as an intermediate in the development of bioactive molecules, where its structural features contribute to improved pharmacokinetic properties and target selectivity.
![3-[(tert-butoxycarbonylamino)methyl]-2,2-difluoro-cyclopropanecarboxylic acid structure](https://ossimg.kuujia.com/scimg/2138000/2137627-21-3x500.png)
2137627-21-3 structure
Product Name:3-[(tert-butoxycarbonylamino)methyl]-2,2-difluoro-cyclopropanecarboxylic acid
CAS No:2137627-21-3
MF:C10H15F2NO4
MW:251.227210283279
CID:5257010
Update Time:2026-03-09
3-[(tert-butoxycarbonylamino)methyl]-2,2-difluoro-cyclopropanecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylic acid, 3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2,2-difluoro-
- 3-[(tert-butoxycarbonylamino)methyl]-2,2-difluoro-cyclopropanecarboxylic acid
-
- Inchi： 1S/C10H15F2NO4/c1-9(2,3)17-8(16)13-4-5-6(7(14)15)10(5,11)12/h5-6H,4H2,1-3H3,(H,13,16)(H,14,15)
- InChI Key： LIWCFXLKPQHYSL-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)C(CNC(OC(C)(C)C)=O)C1(F)F
3-[(tert-butoxycarbonylamino)methyl]-2,2-difluoro-cyclopropanecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-384289-0.05g |
3-({[(tert-butoxy)carbonyl]amino}methyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2137627-21-3 | 95% | 0.05g |
$647.0 | 2024-06-05 | |
| Enamine | EN300-384289-0.1g |
3-({[(tert-butoxy)carbonyl]amino}methyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2137627-21-3 | 95% | 0.1g |
$678.0 | 2024-06-05 | |
| Enamine | EN300-384289-0.25g |
3-({[(tert-butoxy)carbonyl]amino}methyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2137627-21-3 | 95% | 0.25g |
$708.0 | 2024-06-05 | |
| Enamine | EN300-384289-0.5g |
3-({[(tert-butoxy)carbonyl]amino}methyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2137627-21-3 | 95% | 0.5g |
$739.0 | 2024-06-05 | |
| Enamine | EN300-384289-1.0g |
3-({[(tert-butoxy)carbonyl]amino}methyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2137627-21-3 | 95% | 1.0g |
$770.0 | 2024-06-05 | |
| Enamine | EN300-384289-2.5g |
3-({[(tert-butoxy)carbonyl]amino}methyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2137627-21-3 | 95% | 2.5g |
$1509.0 | 2024-06-05 | |
| Enamine | EN300-384289-5.0g |
3-({[(tert-butoxy)carbonyl]amino}methyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2137627-21-3 | 95% | 5.0g |
$2235.0 | 2024-06-05 | |
| Enamine | EN300-384289-10.0g |
3-({[(tert-butoxy)carbonyl]amino}methyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2137627-21-3 | 95% | 10.0g |
$3315.0 | 2024-06-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0216-100MG |
3-[(tert-butoxycarbonylamino)methyl]-2,2-difluoro-cyclopropanecarboxylic acid |
2137627-21-3 | 95% | 100MG |
￥ 1,603.00 | 2023-03-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0216-250MG |
3-[(tert-butoxycarbonylamino)methyl]-2,2-difluoro-cyclopropanecarboxylic acid |
2137627-21-3 | 95% | 250MG |
￥ 2,560.00 | 2023-03-22 |
3-[(tert-butoxycarbonylamino)methyl]-2,2-difluoro-cyclopropanecarboxylic acid Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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